Cas no 55726-49-3 (9-Octadecenamide, N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-,(9Z)-)

9-Octadecenamide, N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-,(9Z)- structure
55726-49-3 structure
Product Name:9-Octadecenamide, N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-,(9Z)-
CAS No:55726-49-3
MF:C27H45N3O6
MW:507.662708044052
CID:369150
PubChem ID:5476655
Update Time:2025-04-19

9-Octadecenamide, N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-,(9Z)- Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenamide, N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-,(9Z)-
    • N(4)-oleoyl cytarabine
    • SCHEMBL20809944
    • 55726-49-3
    • NSC-250687
    • 9-Octadecenamide,2-dihydro-2-oxo-4-pyrimidinyl)-, (Z)-
    • (E)-N-[1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]octadec-9-enamide
    • NSC250687
    • Inchi: 1S/C27H45N3O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(32)28-22-18-19-30(27(35)29-22)26-25(34)24(33)21(20-31)36-26/h9-10,18-19,21,24-26,31,33-34H,2-8,11-17,20H2,1H3,(H,28,29,32,35)/b10-9+
    • InChI Key: CDONIXJIKOVUIH-MDZDMXLPSA-N
    • SMILES: O1C(C(C(C1CO)O)O)N1C(N=C(C=C1)NC(CCCCCCC/C=C/CCCCCCCC)=O)=O

Computed Properties

  • Exact Mass: 507.33083616g/mol
  • Monoisotopic Mass: 507.33083616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 18
  • Complexity: 754
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 132Ų
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